Cas no 219312-96-6 (Methyl (4-BOC-2-FMOC-Pierazine)-2-acetate)

• Product Name: Methyl (4-BOC-2-FMOC-Pierazine)-2-acetate
• CAS No: 219312-96-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5071055
• Update Time: 2025-06-29

Methyl (4-BOC-2-FMOC-Pierazine)-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (4-BOC-2-FMOC-Pierazine)-2-acetate
• 1-(9H-Fluoren-9-yl)methyl 4-tert-butyl 2-(2-methoxy-2-oxoethyl)piperazine-1,4-dicarboxylate
• 4-O-tert-butyl 1-O-(9H-fluoren-9-ylmethyl) 2-(2-methoxy-2-oxoethyl)piperazine-1,4-dicarboxylate

• Inchi： 1S/C27H32N2O6/c1-27(2,3)35-25(31)28-13-14-29(18(16-28)15-24(30)33-4)26(32)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3
• InChI Key： MWIFPRXEVOVAHL-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(=O)OC(C)(C)C)CC1CC(=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674 g/mol
• Monoisotopic Mass: 480.22603674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.4
• Molecular Weight: 480.6

Additional information on Methyl (4-BOC-2-FMOC-Pierazine)-2-acetate

Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate

Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate, with CAS No. 219312-96-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various chemical modifications. The molecule incorporates two protecting groups: the tert-butoxycarbonyl (BOC) group at position 4 and the 9-fluorenylmethyloxycarbonyl (FMOC) group at position 2. These groups are commonly used in peptide synthesis to protect amine functionalities during complex multi-step reactions.

The structure of Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate is characterized by its piperazine ring, which is a saturated heterocycle with two nitrogen atoms at positions 1 and 4. The BOC group at position 4 provides excellent protection for the amine under acidic conditions, while the FMOC group at position 2 offers protection under basic conditions. The methyl acetate moiety at position 2 adds an ester functionality, which can be utilized in subsequent reactions to introduce additional substituents or to facilitate further functionalization.

Recent advancements in chemical synthesis have highlighted the utility of Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate as a key intermediate in the construction of bioactive molecules. Researchers have employed this compound in the development of novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders. Its unique combination of protecting groups makes it an ideal candidate for multi-component reactions and parallel synthesis strategies.

In terms of chemical properties, Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate exhibits good stability under standard storage conditions. However, care must be taken during handling to avoid exposure to strong acids or bases, which could lead to premature deprotection of the BOC or FMOC groups. The compound is typically synthesized via a two-step process: first, the formation of the piperazine derivative with the desired protecting groups, followed by acetylation at position 2 to introduce the methyl acetate moiety.

One of the most promising applications of Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate lies in its potential as a building block for peptide-based drugs. By strategically removing the protecting groups at different stages of synthesis, chemists can access a wide range of functionalized piperazine derivatives with diverse biological activities. Recent studies have demonstrated its utility in constructing cyclic peptides with potent antimicrobial and anticancer properties.

Moreover, Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate has been employed in the development of advanced materials for drug delivery systems. Its ability to undergo controlled deprotection under physiological conditions makes it an attractive candidate for designing stimuli-responsive drug carriers. Researchers have explored its use in creating biodegradable polymers that release therapeutic agents in response to specific environmental cues, such as pH changes or enzymatic activity.

In conclusion, Methyl (4-BOC-2-FMOC-Piperazine)-2-Acetate represents a valuable tool in modern organic chemistry and drug discovery. Its unique structure, combined with its versatile protecting groups and functionalizable ester moiety, positions it as a key intermediate for constructing complex molecules with diverse biological applications. As research continues to uncover new synthetic strategies and therapeutic targets, this compound is expected to play an increasingly important role in advancing the frontiers of chemical science.